Cas no 171179-06-9 (PD158780)

• Product Name: PD158780
• CAS No: 171179-06-9
• MF: C₁₄H₁₂BrN₅
• MW: 330.182580947876
• MDL: MFCD00942160
• CID: 188156
• PubChem ID: 354335515
• Update Time: 2025-04-19

PD158780 Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidine-4,6-diamine,N4-(3-bromophenyl)-N6-methyl-
• PD158780
• 4-N-(3-bromophenyl)-6-N-methylpyrido[3,4-d]pyrimidine-4,6-diamine
• N4-(3-Bromophenyl)-N6-methylpyrido[3,4-d]pyrimidine-4,6-diamine
• PD-158780
• PD 158780 solution
• InSolution? PD 158780
• N4-(3-Bromophenyl)-N6-methyl-pyrido[3,4-d]pyrimidine-4,6-diamine
• Pyrido[3,4-d]pyriMidine-4,6-diaMine,N4-(3-broMophenyl)-N6-Methyl- (Related Reference)
• pd 158780
• InSolution™ PD 158780
• AK160389
• 4-(3-bromoanilino)-6-methylaminopyrido[3,4-d]pyrimidine
• 4-[(3-bromophenyl)amino]-6-(methylamino)pyrido[3,4-d]pyrimidine
• Pyrido[3,4-d]pyrimidine-4,6-diamine, N4-(3-bromophenyl)-N6-methyl-
• 4-[(3-Bromophenyl)amino]-6-(methylamino)-pyrido[3,4-d]pyridimine
• N4-(3-Bromophen
• N4-((3-bromophenyl)amino)-6-(methylamino)pyrido(3,4-d)pyrimidine
• HMS3677L03
• NCGC00167795-01
• GTPL6015
• KFHMLBXBRCITHF-UHFFFAOYSA-N
• 171179-06-9
• DTXSID20274443
• 4-(3-bromoanilino)-6-(methylamino)pyrido[3,4-d]pyrimidine
• J-010695
• HY-18609
• InChI=1/C14H12BrN5/c1-16-13-6-11-12(7-17-13)18-8-19-14(11)20-10-4-2-3-9(15)5-10/h2-8H,1H3,(H,16,17)(H,18,19,20)
• SCHEMBL1262166
• BRD-K48735772-001-01-4
• HMS3269F15
• PD 158780 - CAS 171179-06-9
• HMS3229I03
• BCP07290
• KFHMLBXBRCITHF-UHFFFAOYSA-
• N(4)-(3-bromophenyl)-N(6)-methylpyrido[3,4-d]pyrimidine-4,6-diamine
• AS-55979
• CCG-206769
• CHEMBL53753
• C73291
• A854064
• AC1L1IRV
• BDBM3603
• AKOS024457199
• CS-3483
• MFCD00942160
• PD158780, >=98% (HPLC)
• C14H12BrN5
• N4-(3-Bromophenyl)-N6-methylpyrido(3,4-d)pyrimidine-4,6-diamine
• CHEBI:92843
• P2567
• NCGC00167795-06
• Q27088268
• PD158780?
• BRD-K48735772-001-03-0
• SDCCGSBI-0086689.P003

• MDL： MFCD00942160
• Inchi： 1S/C14H12BrN5/c1-16-13-6-11-12(7-17-13)18-8-19-14(11)20-10-4-2-3-9(15)5-10/h2-8H,1H3,(H,16,17)(H,18,19,20)
• InChI Key： KFHMLBXBRCITHF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1C2C=C(NC)N=CC=2N=CN=1

Computed Properties

• Exact Mass: 329.02800
• Monoisotopic Mass: 329.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 3.4

Experimental Properties

• Density: 1.611±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174.0 to 178.0 deg-C
• Boiling Point: 499.6°C at 760 mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.768
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• PSA: 62.73000
• LogP: 3.71860
• Solubility: DMSO: ≥20mg/mL

PD158780 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： R22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines